Cas no 1337958-44-7 (Eltrombopag Chloride)

• Product Name: Eltrombopag Chloride
• CAS No: 1337958-44-7
• MF: C₂₅H₂₁ClN₄O₃
• MW: 460.912244558334
• CID: 5207812
• Update Time: 2025-07-18

Eltrombopag Chloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonyl chloride, 3'-[(2Z)-2-[1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazinyl]-2'-hydroxy-
• 3′-[(2Z)-2-[1-(3,4-Dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazinyl]-2′-hydroxy[1,1′-biphenyl]-3-carbonyl chloride (ACI)
• Eltrombopag Chloride

• Inchi： 1S/C25H21ClN4O3/c1-14-10-11-19(12-15(14)2)30-25(33)22(16(3)29-30)28-27-21-9-5-8-20(23(21)31)17-6-4-7-18(13-17)24(26)32/h4-13,27,31H,1-3H3/b28-22-
• InChI Key： XTVFQISOMINJHG-SLMZUGIISA-N
• SMILES： O=C1/C(=N\NC2C=CC=C(C3C=CC=C(C(=O)Cl)C=3)C=2O)/C(C)=NN1C1C=CC(C)=C(C)C=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 624.7±65.0 °C(Predicted)
• pka: -1.31±0.40(Predicted)

Additional information on Eltrombopag Chloride

Eltrombopag Chloride (CAS No. 1337958-44-7): A Comprehensive Overview

Eltrombopag Chloride (CAS No. 1337958-44-7) is a potent and selective thrombopoietin receptor agonist that has gained significant attention in the field of hematology. This compound is primarily used for the treatment of thrombocytopenia, a condition characterized by a low platelet count, which can lead to increased bleeding and bruising. The mechanism of action of Eltrombopag Chloride involves binding to the transmembrane domain of the thrombopoietin receptor, stimulating the proliferation and differentiation of megakaryocytes, which are responsible for platelet production.

Recent studies have further elucidated the pharmacological properties and clinical applications of Eltrombopag Chloride. A 2022 study published in the Journal of Hematology & Oncology highlighted the efficacy and safety of Eltrombopag Chloride in treating chronic immune thrombocytopenia (ITP). The study demonstrated that patients treated with Eltrombopag Chloride experienced a significant increase in platelet counts, with minimal adverse effects. These findings have reinforced the compound's role as a first-line therapy for ITP.

In addition to its use in ITP, Eltrombopag Chloride has shown promise in other clinical settings. A 2021 clinical trial published in the Blood Advances journal evaluated the effectiveness of Eltrombopag Chloride in patients with severe aplastic anemia (SAA). The results indicated that Eltrombopag Chloride significantly improved hematopoietic recovery and reduced the need for transfusions. This has opened new avenues for its application in hematological disorders beyond ITP.

The pharmacokinetics of Eltrombopag Chloride have also been extensively studied. It is rapidly absorbed after oral administration, with peak plasma concentrations typically achieved within 1-4 hours. The compound has a half-life of approximately 24-30 hours, allowing for once-daily dosing. Metabolism primarily occurs via CYP3A4, and excretion is mainly through feces. These pharmacokinetic properties contribute to its favorable dosing regimen and patient compliance.

Safety and tolerability are crucial considerations for any therapeutic agent. Clinical trials have consistently shown that Eltrombopag Chloride is generally well-tolerated, with common side effects including headache, nausea, and dizziness. However, more serious adverse events such as liver function abnormalities and cataracts have been reported in some cases. Regular monitoring of liver function and ophthalmological examinations are recommended during treatment to ensure patient safety.

The development of Eltrombopag Chloride has also led to advancements in drug delivery systems. A 2023 study published in the Journal of Pharmaceutical Sciences explored the use of nanoparticle formulations to enhance the bioavailability and therapeutic efficacy of Eltrombopag Chloride. The results showed that nanoparticle-encapsulated Eltrombopag Chloride exhibited improved pharmacokinetic profiles and reduced side effects compared to conventional formulations. This innovative approach holds potential for optimizing treatment outcomes in patients with thrombocytopenia.

In conclusion, Eltrombopag Chloride (CAS No. 1337958-44-7) is a valuable therapeutic agent with a well-established role in treating thrombocytopenia, particularly in chronic immune thrombocytopenia (ITP) and severe aplastic anemia (SAA). Its favorable pharmacokinetic properties, safety profile, and potential for advanced drug delivery systems make it an important option in the management of hematological disorders. Ongoing research continues to expand our understanding of its mechanisms and clinical applications, ensuring its relevance in modern medical practice.